Cas no 54746-52-0 (L-Methionine,N-(1-oxobutyl)-)

• Product Name: L-Methionine,N-(1-oxobutyl)-
• CAS No: 54746-52-0
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• CID: 377801
• PubChem ID: 6453068
• Update Time: 2025-04-19

L-Methionine,N-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• L-Methionine,N-(1-oxobutyl)-
• (2S)-2-(butanoylamino)-4-methylsulfanylbutanoic acid
• N-(1-oxobutyl)-L-methionine
• N-butanoyl-L-methionine
• DTXSID10203207
• NS00033188
• 54746-52-0
• EINECS 259-316-4
• N-butyryl-l-methionine
• SCHEMBL302152

• Inchi： 1S/C9H17NO3S/c1-3-4-8(11)10-7(9(12)13)5-6-14-2/h7H,3-6H2,1-2H3,(H,10,11)(H,12,13)/t7-/m0/s1
• InChI Key： NZIOTNYOYJRBSN-ZETCQYMHSA-N
• SMILES： S(C)CC[C@@H](C(=O)O)NC(CCC)=O

Computed Properties

• Exact Mass: 219.09301
• Monoisotopic Mass: 219.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives